4-[2-(3-methyl-1-piperazinyl)ethoxy]benzonitrile

• IUPAC Name: 4-[2-(3-methylpiperazin-1-yl)ethoxy]benzonitrile
• InChI: InChI=1S/C14H19N3O/c1-12-11-17(7-6-16-12)8-9-18-14-4-2-13(10-15)3-5-14/h2-5,12,16H,6-9,11H2,1H3
• InChI Key: OCUPCDKLRYXVMU-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCN1)CCOC2=CC=C(C=C2)C#N
• Molecular Formula: C14H19N3O
• Molecular Weight: 245.32 g/mol

Description

4-[2-(3-methyl-1-piperazinyl)ethoxy]benzonitrile is a useful research compound. Its molecular formula is C14H19N3O and its molecular weight is 245.32 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 245.152812238 g/mol and the complexity rating of the compound is 291. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

Target of Action

AKOS011377614, also known as 4-[2-(3-methyl-1-piperazinyl)ethoxy]benzonitrile, primarily targets PD-1 and VEGF . PD-1 is a protein on the surface of T-cells that functions as an immune checkpoint, inhibiting the immune response. VEGF, or Vascular Endothelial Growth Factor, is a signal protein that stimulates the formation of blood vessels.

Mode of Action

AKOS011377614 acts as a bispecific antibody , designed to simultaneously inhibit PD-1-mediated immunosuppression and block tumor angiogenesis in the tumor microenvironment. It binds to both PD-1 and VEGF, effectively blocking their interactions with their respective ligands and downstream signaling effects.

Biochemical Pathways

The compound’s action affects the PD-1/VEGF signaling pathways . By blocking PD-1, it prevents the interaction between PD-1 and its ligand, PD-L1, which can inhibit T-cell activation and promote tumor growth. By blocking VEGF, it prevents VEGF from binding to its receptors on vascular endothelial cells, thereby inhibiting angiogenesis, the process by which new blood vessels form from pre-existing vessels.

Result of Action

The result of AKOS011377614’s action is the enhanced anti-tumor response . By blocking PD-1 and VEGF, it enhances T-cell activation and inhibits angiogenesis, respectively, leading to a reduction in tumor growth.